Cas no 2640843-84-9 (1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2640843-84-9
• MF: C₂₀H₂₆Cl₂N₄O₂
• MW: 425.352042675018
• CID: 5330182
• PubChem ID: 155800604
• Update Time: 2025-11-03

1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040706469
• 1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• 2640843-84-9
• F6608-4047
• 1-[4-[4-[[1-(3,5-Dichloro-2-pyridinyl)-4-piperidinyl]oxy]-2-butyn-1-yl]-1-piperazinyl]ethanone

• Inchi： 1S/C20H26Cl2N4O2/c1-16(27)25-11-9-24(10-12-25)6-2-3-13-28-18-4-7-26(8-5-18)20-19(22)14-17(21)15-23-20/h14-15,18H,4-13H2,1H3
• InChI Key： JGTHVEFMYHOBIT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC#CCOC2CCN(C3=NC=C(Cl)C=C3Cl)CC2)CC1)C

Computed Properties

• Exact Mass: 424.1432815g/mol
• Monoisotopic Mass: 424.1432815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.6±55.0 °C(Predicted)
• pka: 5.35±0.10(Predicted)

Additional information on 1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Compound 2640843-84-9: A Comprehensive Overview

The compound with CAS No. 2640843-84-9, known as 1-[4-(4-{[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one, is a highly specialized organic molecule with a complex structure and significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique chemical properties and its potential applications in drug development.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. This ring is further substituted with a piperidine moiety, which itself is connected to a 3,5-dichloropyridine group. The presence of these heterocyclic rings contributes to the compound's stability and bioavailability, making it an attractive candidate for therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those with multiple functional groups. The piperazine and piperidine rings in this compound provide a versatile platform for chemical modifications, enabling researchers to explore various substitution patterns and optimize pharmacokinetic properties. Additionally, the butynyl group attached to the piperazine ring introduces rigidity into the molecule, potentially enhancing its binding affinity to target proteins.

One of the most intriguing aspects of this compound is its interaction with biological systems. Preclinical studies have suggested that it may exhibit antiproliferative activity, making it a potential candidate for anticancer drug development. The 3,5-dichloropyridine group is known to modulate receptor activity, which could be exploited to design drugs targeting specific cellular pathways.

Moreover, the compound's synthesis involves advanced organic chemistry techniques, including multi-component reactions and stereocontrol strategies. These methods ensure high yields and purity, which are critical for subsequent biological testing. The synthesis process also highlights the importance of green chemistry principles, as researchers strive to minimize waste and environmental impact.

In terms of applications, this compound represents a promising lead in the development of novel therapeutics. Its unique structure allows for selective interactions with biomolecules, potentially leading to the creation of drugs with high efficacy and low toxicity. Furthermore, its ability to penetrate cellular membranes suggests that it could be effective in treating diseases where drug delivery is a challenge.

Recent advancements in computational chemistry have also played a pivotal role in understanding this compound's behavior. Molecular docking studies have provided insights into its binding modes with various protein targets, while quantum mechanical calculations have shed light on its electronic properties. These computational tools are essential for guiding experimental efforts and accelerating drug discovery.

In conclusion, the compound with CAS No. 2640843-84-9 represents a significant advancement in organic chemistry and medicinal research. Its complex structure, combined with promising biological activity, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound has the potential to make a meaningful impact on human health.